Cas no 941-44-6 (Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-1-hydroxy-)

• Product Name: Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-1-hydroxy-
• CAS No: 941-44-6
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 1985071
• PubChem ID: 11105975
• Update Time: 2025-04-21

Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 4-(1,1-dimethylethyl)-1-hydroxy-
• 4-tert-butyl-1-hydroxycyclohexane-1-carbonitrile
• 941-44-6
• DTXSID10455365
• 4-(tert-Butyl)-1-hydroxycyclohexanecarbonitrile

• Inchi： 1S/C11H19NO/c1-10(2,3)9-4-6-11(13,8-12)7-5-9/h9,13H,4-7H2,1-3H3
• InChI Key： ZQUGNBLJAGLWPC-UHFFFAOYSA-N
• SMILES： OC1(C#N)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids